Cas no 1367022-50-1 (4-(3-bromo-4-hydroxyphenyl)pyrrolidin-2-one)

• Product Name: 4-(3-bromo-4-hydroxyphenyl)pyrrolidin-2-one
• CAS No: 1367022-50-1
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• CID: 5914911
• PubChem ID: 129979359
• Update Time: 2025-06-08

4-(3-bromo-4-hydroxyphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-4-hydroxyphenyl)pyrrolidin-2-one
• 1367022-50-1
• EN300-1898343

• Inchi： 1S/C10H10BrNO2/c11-8-3-6(1-2-9(8)13)7-4-10(14)12-5-7/h1-3,7,13H,4-5H2,(H,12,14)
• InChI Key： MFUJBBILIBWGNR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1CC(NC1)=O)O

Computed Properties

• Exact Mass: 254.98949g/mol
• Monoisotopic Mass: 254.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(3-bromo-4-hydroxyphenyl)pyrrolidin-2-one

Comprehensive Overview of 4-(3-bromo-4-hydroxyphenyl)pyrrolidin-2-one (CAS No. 1367022-50-1)

4-(3-bromo-4-hydroxyphenyl)pyrrolidin-2-one (CAS No. 1367022-50-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique brominated hydroxyphenyl and pyrrolidinone structure, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₁₀H₁₀BrNO₂, highlights its potential for diverse applications, particularly in drug discovery and development.

The growing interest in 4-(3-bromo-4-hydroxyphenyl)pyrrolidin-2-one is driven by its relevance to modern therapeutic targets, such as enzyme inhibition and receptor modulation. Researchers are increasingly exploring its role in designing novel small-molecule inhibitors, especially in oncology and neurology. The compound's bromine substituent enhances its reactivity, making it a valuable building block for structure-activity relationship (SAR) studies. This aligns with current trends in precision medicine, where tailored molecular designs are critical for efficacy.

From a synthetic chemistry perspective, CAS No. 1367022-50-1 exemplifies the convergence of heterocyclic chemistry and aromatic substitution strategies. Its pyrrolidin-2-one core is a common motif in FDA-approved drugs, underscoring its pharmaceutical versatility. Recent publications have highlighted its utility in multi-step organic synthesis, particularly for constructing N-heterocycles with potential CNS activity. Such applications resonate with the rising demand for neuroprotective agents and kinase inhibitors in academic and industrial labs.

The compound's physicochemical properties, including its moderate lipophilicity and hydrogen-bonding capacity, make it suitable for drug-like molecule optimization. These traits are frequently searched in QSAR databases and cheminformatics platforms, reflecting its relevance in computational chemistry. Moreover, its bioisosteric potential—a trending topic in medicinal chemistry—allows researchers to explore analogs with improved pharmacokinetic profiles.

In the context of green chemistry, 4-(3-bromo-4-hydroxyphenyl)pyrrolidin-2-one has been investigated for sustainable synthesis routes. Innovations like catalytic bromination and microwave-assisted reactions reduce environmental impact while maintaining yield efficiency—a priority for modern process chemistry. This aligns with global initiatives to minimize hazardous waste, a frequently discussed subject in ACS Green Chemistry Institute forums.

Analytical characterization of this compound typically involves HPLC, NMR spectroscopy, and mass spectrometry, techniques widely searched by analytical chemists. Its chromatographic purity and stability under physiological conditions are critical parameters for preclinical studies, often queried in pharmacokinetic modeling discussions.

As the pharmaceutical industry shifts toward fragment-based drug design, 1367022-50-1 serves as a promising scaffold due to its balanced molecular weight and rotatable bonds. These attributes are frequently analyzed in drug-likeness filters and lead optimization workflows, making it a recurring subject in Journal of Medicinal Chemistry publications.

In summary, 4-(3-bromo-4-hydroxyphenyl)pyrrolidin-2-one (CAS No. 1367022-50-1) represents a multifaceted tool for researchers exploring targeted therapies and sustainable synthesis. Its structural features and applications intersect with cutting-edge topics like AI-driven drug discovery and cryo-EM structural analysis, ensuring its continued relevance in scientific literature and patent filings.